2-tridecoxycarbonylbenzoic Acid
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Description
Molecular Structure Analysis
The molecular structure of a compound like 2-Tridecoxycarbonylbenzoic Acid can be analyzed using various techniques . For instance, physicochemical stability studies of protein–benzoic acid complexes have been conducted using molecular dynamics simulations . Additionally, molecular docking studies have been used to predict the binding affinity and interactions of similar compounds with amino acids residues .
Chemical Reactions Analysis
The chemical reactions involving carboxylic acid derivatives like 2-Tridecoxycarbonylbenzoic Acid can be complex . For instance, volumetric chemical analysis can be used to study acid-base equilibria and reactions . Other studies have focused on the reactions of carboxylic acids and their derivatives , as well as the development of new routes towards benzoic acid and derivatives .
Future Directions
The future directions in the field of carboxylic acid derivatives like 2-Tridecoxycarbonylbenzoic Acid involve further exploration of their synthesis, properties, and applications . For instance, recent advances in catalytic decarboxylative transformations of carboxylic acid groups have been reported . Additionally, the development of controlled drug delivery systems represents a promising future direction .
properties
CAS RN |
21577-81-1 |
---|---|
Molecular Formula |
C21H32O4 |
Molecular Weight |
348.5 g/mol |
IUPAC Name |
2-tridecoxycarbonylbenzoic acid |
InChI |
InChI=1S/C21H32O4/c1-2-3-4-5-6-7-8-9-10-11-14-17-25-21(24)19-16-13-12-15-18(19)20(22)23/h12-13,15-16H,2-11,14,17H2,1H3,(H,22,23) |
InChI Key |
BKMAEERFCKIKJR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O |
Origin of Product |
United States |
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